Cas no 1352209-74-5 (4'-Chloro-3'-fluoro-2-methylpropiophenone)

• Product Name: 4'-Chloro-3'-fluoro-2-methylpropiophenone
• CAS No: 1352209-74-5
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5065945
• PubChem ID: 91657253
• Update Time: 2025-10-31

4'-Chloro-3'-fluoro-2-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-fluoro-2-methylpropiophenone
• 1-(4-Chloro-3-fluorophenyl)-2-methylpropan-1-one
• 1-(4-Chloro-3-fluoro-phenyl)-2-methyl-propan-1-one
• N14049
• 1352209-74-5

• MDL： MFCD20920453
• Inchi： 1S/C10H10ClFO/c1-6(2)10(13)7-3-4-8(11)9(12)5-7/h3-6H,1-2H3
• InChI Key： FDVQNPIYRMUGJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C(C)C)=O

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Chloro-3'-fluoro-2-methylpropiophenone

Professional Introduction to Compound with CAS No. 1352209-74-5 and Product Name: 4'-Chloro-3'-fluoro-2-methylpropiophenone

4'-Chloro-3'-fluoro-2-methylpropiophenone (CAS No. 1352209-74-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a chloro and fluoro substituent on a propiophenone backbone, exhibits promising properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its molecular structure enhances its reactivity, making it a versatile building block for further chemical modifications.

The 4'-Chloro-3'-fluoro-2-methylpropiophenone molecule belongs to the class of propiophenones, which are known for their broad utility in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro and fluoro substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. These substituents are particularly significant in medicinal chemistry, as they can enhance binding affinity and selectivity when incorporated into drug candidates.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 4'-Chloro-3'-fluoro-2-methylpropiophenone has emerged as a key intermediate in the synthesis of several lead compounds that exhibit desirable therapeutic effects. For instance, its structural motif has been explored in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The chloro group facilitates nucleophilic substitution reactions, while the fluoro group can improve metabolic stability and oral bioavailability.

One of the most compelling aspects of 4'-Chloro-3'-fluoro-2-methylpropiophenone is its role in the synthesis of fluorinated heterocycles, which are increasingly recognized for their potent biological activity. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding interactions and reduce metabolic degradation. Researchers have leveraged the reactivity of 4'-Chloro-3'-fluoro-2-methylpropiophenone to construct complex scaffolds that mimic natural products and exhibit strong pharmacological activity. For example, derivatives of this compound have shown promising results in preclinical studies as inhibitors of enzymes involved in pain signaling and neurodegenerative diseases.

The pharmaceutical industry has also been exploring the use of 4'-Chloro-3'-fluoro-2-methylpropiophenone in the development of antiviral and antibacterial agents. The unique electronic distribution within this molecule allows for selective interactions with viral proteases and bacterial enzymes, making it an attractive scaffold for drug design. Additionally, its compatibility with various synthetic methodologies enables chemists to modify its structure in multiple ways, leading to a diverse library of compounds for high-throughput screening.

From a synthetic chemistry perspective, 4'-Chloro-3'-fluoro-2-methylpropiophenone offers several advantages due to its well-defined reactivity patterns. The chloro substituent can be readily displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups. Meanwhile, the fluoro group provides stability against hydrolysis and oxidation, ensuring that intermediates remain intact during multi-step syntheses. These features have made it a preferred choice for researchers aiming to construct complex molecular architectures with high precision.

The growing interest in 4'-Chloro-3'-fluoro-2-methylpropiophenone is also driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes of this compound with biological targets with remarkable accuracy. By integrating experimental data with computational insights, scientists can optimize the structure of drug candidates derived from 4'-Chloro-3'-fluoro-2-methylpropiophenone to maximize their therapeutic efficacy while minimizing side effects.

In conclusion, 4'-Chloro-3'-fluoro-2-methylpropiophenone (CAS No. 1352209-74-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an even greater role in the development of next-generation therapeutics targeting a wide range of diseases.